Cas no 108545-01-3 (Benzaldehyde,2,6-dichloro-4-hydroxy-3-methoxy-)

• Product Name: Benzaldehyde,2,6-dichloro-4-hydroxy-3-methoxy-
• CAS No: 108545-01-3
• MF: C₈H₆Cl₂O₃
• MW: 221.037440776825
• CID: 183020
• PubChem ID: 86286
• Update Time: 2025-04-19

Benzaldehyde,2,6-dichloro-4-hydroxy-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,2,6-dichloro-4-hydroxy-3-methoxy-
• 2,6-dichloro-4-hydroxy-3-methoxybenzaldehyde
• 108545-01-3
• 2,6-dichloro-4-hydroxy-3-methoxy-benzaldehyde
• DTXSID10148583
• Benzaldehyde, 2,6-dichloro-4-hydroxy-3-methoxy-
• 2,6-Dichlorovanillin

• Inchi： 1S/C8H6Cl2O3/c1-13-8-6(12)2-5(9)4(3-11)7(8)10/h2-3,12H,1H3
• InChI Key： OGXZXBMHIPXAKG-UHFFFAOYSA-N
• SMILES： ClC1C(C=O)=C(C=C(C=1OC)O)Cl

Computed Properties

• Exact Mass: 219.96948
• Monoisotopic Mass: 219.969399
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5

Experimental Properties

• Density: 1.499
• Boiling Point: 326.6°Cat760mmHg
• Flash Point: 151.3°C
• Refractive Index: 1.613
• PSA: 46.53
• LogP: 2.52010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols